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Compound of Interest

Compound Name: 3-Bromo-2-vinylpyridine
CAS No.: 799246-56-3
Cat. No.: B1442014
Get Quote
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Executive Summary: The Bifunctional Scaffold

3-Bromo-2-vinylpyridine represents a "privileged scaffold" in drug discovery due to its dual
reactivity profile. It combines a Michael acceptor warhead (the 2-vinyl group) with a synthetic
handle (the 3-bromo substituent) on a pyridine core.

For researchers, this molecule presents a strategic paradox:

o The Vinyl Group (Electrophile): Enables covalent bonding to nucleophilic residues
(Cysteine/Lysine) in proteins, a mechanism central to modern kinase inhibitors (e.g., EGFR
inhibitors).

e The Bromine Atom (Electrophile/Leaving Group): Facilitates palladium-catalyzed cross-
coupling (Suzuki, Buchwald-Hartwig) to elaborate the scaffold into complex
pharmacophores.

Mastering this molecule requires orthogonal reaction conditions that allow modification of one
site without compromising the other.
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Electronic Structure & Reactivity Map

The reactivity of 3-Bromo-2-vinylpyridine is governed by the electron-deficient nature of the
pyridine ring, augmented by the inductive effects of the bromine and the resonance effects of
the vinyl group.

The Reactivity Triad
o Site A: The Pyridine Nitrogen (Nucleophile/Base)
o Nature:

hybridized lone pair.

o Reactivity: Protonation (

, lower than pyridine due to electron-withdrawing Br and Vinyl), N-alkylation
(quaternization), and coordination to metal catalysts.

o Risk: Can poison Pd-catalysts during cross-coupling if not masked or if the catalyst system

isn't robust.
o Site B: The Vinyl

-Carbon (Soft Electrophile)

o Nature: Conjugated system with the electron-poor pyridine ring.
o Mechanism: The pyridine nitrogen withdraws electron density via resonance, making the

-carbon of the vinyl group highly susceptible to nucleophilic attack (Michael Addition).

o Modulation: The C3-Bromine atom exerts an inductive withdrawing effect (-1), potentially
increasing the electrophilicity of the vinyl group compared to unsubstituted 2-vinylpyridine.

o Site C: The C3-Bromine (Hard Electrophile / Oxidative Addition Site)
o Nature: Aryl halide bond.[1][2]

o Reactivity: Susceptible to oxidative addition by Pd(0) species.
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o Sterics: Proximity to the 2-vinyl group creates steric crowding, which can hinder bulky
ligands during catalysis.

Visualization: Reactivity Topology

The following diagram maps the orthogonal reactivity sites and their primary chemical
pathways.
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Figure 1: Orthogonal reactivity map of 3-Bromo-2-vinylpyridine showing the three distinct
chemical handles.

Nucleophilic & Electrophilic Mechanisms|3][4][5][6]

[7]
The Vinyl Group: Michael Addition Kinetics

In drug development, the 2-vinylpyridine moiety is a "tunable warhead."” Unlike acrylamides
(which are often too reactive), vinylpyridines offer a more moderate reactivity profile, reducing
off-target toxicity.

e Mechanism: A soft nucleophile (e.g., Cysteine thiol in a protein pocket) attacks the

-carbon. The resulting carbanion is stabilized by delocalization onto the pyridine nitrogen
(forming an aza-enolate equivalent), which is then protonated.
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o C3-Br Effect: The bromine at C3 is crucial. It destabilizes the transition state slightly via
sterics but stabilizes the developing negative charge inductively. This allows fine-tuning of
the

parameter in covalent inhibitors.

The Bromine Handle: Cross-Coupling Challenges

Using the C3-Br for Suzuki-Miyaura coupling while preserving the vinyl group is challenging
because vinyl groups can polymerize under the basic, hot conditions of cross-coupling.

o Strategy: Use "Ligand-Free" or high-activity catalyst systems (e.g.,

/ SPhos) that operate at lower temperatures.

o Alternative: Perform the coupling before installing the vinyl group (e.g., using 3-bromo-2-
methylpyridine, then condensing with formaldehyde), though direct coupling on the vinyl-
substrate is preferred for convergent synthesis.

Experimental Protocols
Protocol A: Cysteine Reactivity Assay (Michael Addition)

Objective: To quantify the electrophilicity of the vinyl warhead, simulating covalent drug binding.

Reagents:

Substrate: 3-Bromo-2-vinylpyridine (10 mM in DMSO).

Nucleophile: Glutathione (GSH) or N-acetylcysteine (NAC) (100 mM in PBS).

Buffer: Phosphate-buffered saline (PBS), pH 7.4.

Internal Standard: Benzyl alcohol.
Workflow:

o Preparation: Dissolve 3-Bromo-2-vinylpyridine in DMSO to create a stock solution.
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e Incubation: Mix substrate (50 uM final) with GSH (500 uM final, 10-fold excess) in PBS at
37°C.

e Monitoring: Aliquot samples at t=0, 15, 30, 60, and 120 mins. Quench with 1% Formic Acid.

¢ Analysis: Analyze via LC-MS/MS. Monitor the disappearance of the parent peak (M+H
184/186) and appearance of the GSH-Adduct (M+H ~491/493).

e Calculation: Plot

vs. time to determine the pseudo-first-order rate constant (
).

Self-Validating Check: The reaction should follow pseudo-first-order kinetics. If linearity fails,
check for substrate precipitation or oxidation of GSH (dimerization).

Protocol B: C3-Selective Suzuki Coupling (Vinyl
Preservation)

Objective: To couple an aryl boronic acid to C3 without polymerizing the vinyl group.
Reagents:
e Substrate: 3-Bromo-2-vinylpyridine (1.0 eq).
» Partner: Phenylboronic acid (1.2 eq).
o Catalyst:
(3 mol%).
o Base:

(2.0 eq, mild base preferred over carbonates).

e Solvent: 1,4-Dioxane/Water (4:1).
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o Additives: BHT (2,6-di-tert-butyl-4-methylphenol) (1 mol%) as a radical scavenger to inhibit
polymerization.

Step-by-Step:

Degassing: Charge a reaction vial with substrate, boronic acid, base, and BHT. Seal and
purge with Argon for 5 mins.

o Solvation: Add degassed Dioxane/Water.
o Catalyst Addition: Add Pd catalyst quickly under Argon flow.
» Reaction: Heat to 60°C (Do not exceed 80°C to minimize vinyl degradation) for 4—6 hours.

e Workup: Cool to RT. Dilute with EtOAc, wash with brine.[3] Dry over

 Purification: Flash chromatography. Note: Vinylpyridines can streak on silica; add 1% Et3N to
the eluent.

Covalent Inhibition Pathway Diagram

The following diagram illustrates the mechanism of action when a 3-bromo-2-vinylpyridine
derivative acts as a Targeted Covalent Inhibitor (TCI) against a kinase (e.g., EGFR).
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Figure 2: Kinetic pathway of covalent inhibition. The vinyl group executes the final irreversible
step (

) after initial binding (
).
Quantitative Data Summary
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Parameter Value | Characteristic Relevance
) Fragment-based drug design
Molecular Weight 184.03 g/mol
(Low MW).
Good lipophilicity for cell
ClogP ~2.1 PoP Y

permeability.

Electrophilicity (

parameter)

Moderate (Tunable)

Less reactive than
acrylamides; reduces off-target

binding.

Leaving Group

Bromide (C3)

Excellent for Pd-catalyzed

coupling; poor for

pKa (Conj. Acid)

~2.8-3.5

Less basic than pyridine (5.2)
due to inductive withdrawal by
Br/Vinyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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